Cas no 120192-33-8 (2H-1,5-Benzodiazepin-2-one,5-ethyl-1,3,4,5-tetrahydro-)
120192-33-8 structure
Product Name:2H-1,5-Benzodiazepin-2-one,5-ethyl-1,3,4,5-tetrahydro-
CAS No:120192-33-8
MF:C11H14N2O
MW:190.241662502289
CID:160178
PubChem ID:3078158
Update Time:2025-04-19
2H-1,5-Benzodiazepin-2-one,5-ethyl-1,3,4,5-tetrahydro- Chemical and Physical Properties
Names and Identifiers
-
- 2H-1,5-Benzodiazepin-2-one,5-ethyl-1,3,4,5-tetrahydro-
- 5-ethyl-3,4-dihydro-1H-1,5-benzodiazepin-2-one
- 1,3,4,5-Tetrahydro-5-ethyl-2H-1,5-benzodiazepin-2-one
- DTXSID30152723
- AKOS017668861
- SCHEMBL14218693
- BRN 5523864
- 2H-1,5-Benzodiazepin-2-one, 1,3,4,5-tetrahydro-5-ethyl-
- 120192-33-8
-
- Inchi: 1S/C11H14N2O/c1-2-13-8-7-11(14)12-9-5-3-4-6-10(9)13/h3-6H,2,7-8H2,1H3,(H,12,14)
- InChI Key: KNPPRQOIIIFEHH-UHFFFAOYSA-N
- SMILES: O=C1CCN(CC)C2C=CC=CC=2N1
Computed Properties
- Exact Mass: 190.11072
- Monoisotopic Mass: 190.111
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 14
- Rotatable Bond Count: 1
- Complexity: 217
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.3
- Topological Polar Surface Area: 32.3Ų
Experimental Properties
- Density: 1.086
- Boiling Point: 365.6°Cat760mmHg
- Flash Point: 174.9°C
- Refractive Index: 1.538
- PSA: 32.34
2H-1,5-Benzodiazepin-2-one,5-ethyl-1,3,4,5-tetrahydro- Related Literature
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Eléonore Resongles,Corinne Casiot,Françoise Elbaz-Poulichet,Rémi Freydier,Odile Bruneel,Christine Piot,Sophie Delpoux,Aurélie Volant,Angélique Desoeuvre Environ. Sci.: Processes Impacts, 2013,15, 1536-1544
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Hongxia Li,Aikifa Raza,Qiaoyu Ge,Jin-You Lu,TieJun Zhang Soft Matter, 2020,16, 6841-6849
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Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
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Marcin Czapla,Jack Simons Phys. Chem. Chem. Phys., 2018,20, 21739-21745
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